Cas no 2229294-79-3 (ethyl 4-(2-amino-2-methylpropyl)piperidine-1-carboxylate)

• Product Name: ethyl 4-(2-amino-2-methylpropyl)piperidine-1-carboxylate
• CAS No: 2229294-79-3
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 6083682
• PubChem ID: 165673691
• Update Time: 2025-05-24

ethyl 4-(2-amino-2-methylpropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-amino-2-methylpropyl)piperidine-1-carboxylate
• EN300-1733305
• 2229294-79-3

• Inchi： 1S/C12H24N2O2/c1-4-16-11(15)14-7-5-10(6-8-14)9-12(2,3)13/h10H,4-9,13H2,1-3H3
• InChI Key： WQGQJGVCVIXAJY-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)CC(C)(C)N)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6Ų

Additional information on ethyl 4-(2-amino-2-methylpropyl)piperidine-1-carboxylate

Professional Introduction to Ethyl 4-(2-amino-2-methylpropyl)piperidine-1-carboxylate (CAS No. 2229294-79-3)

Ethyl 4-(2-amino-2-methylpropyl)piperidine-1-carboxylate, a compound with the CAS number 2229294-79-3, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, which is widely recognized for its utility in drug design due to its structural flexibility and ability to interact with biological targets. The presence of an ethyl ester group and a tertiary amine moiety enhances its pharmacological potential, making it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>structure of Ethyl 4-(2-amino-2-methylpropyl)piperidine-1-carboxylate features a piperidine ring substituted at the 4-position with an ethyl ester of a piperidine carboxylic acid, and at the 2-position with a 2-amino-2-methylpropyl group. This unique arrangement contributes to its chemical reactivity and biological activity, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel piperidine derivatives as pharmacological agents. The< strong>Ethyl 4-(2-amino-2-methylpropyl)piperidine-1-carboxylate has been studied for its potential applications in treating various diseases, including neurological disorders and infectious diseases. Its ability to modulate neurotransmitter systems and interact with enzymes has made it a subject of extensive research.

One of the most intriguing aspects of this compound is its< strong>pharmacological profile. Preclinical studies have demonstrated that Ethyl 4-(2-amino-2-methylpropyl)piperidine-1-carboxylate exhibits significant binding affinity to several therapeutic targets. For instance, it has shown promise in interacting with serotonin receptors, which are implicated in mood regulation and cognitive function. Additionally, its interaction with dopamine receptors suggests potential applications in the treatment of neurodegenerative diseases.

The< strong>synthetic pathways for Ethyl 4-(2-amino-2-methylpropyl)piperidine-1-carboxylate have been optimized to ensure high yield and purity. The synthesis typically involves the condensation of piperidine derivatives with appropriate carboxylic acid esters, followed by functional group transformations to introduce the desired substituents. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to achieve the desired product with minimal byproducts.

The< strong>biological activity of Ethyl 4-(2-amino-2-methylpropyl)piperidine-1-carboxylate has been evaluated through various in vitro and in vivo assays. These studies have revealed its potential as an antagonist or agonist for multiple targets. For example, it has been found to inhibit the activity of certain enzymes involved in inflammation and pain signaling, suggesting its utility in developing anti-inflammatory drugs.

In addition to its pharmacological applications, Ethyl 4-(2-amino-2-methylpropyl)piperidine-1-carboxylate has shown< strong>chemical versatility. It can serve as a building block for more complex molecules through further functionalization. This property makes it an attractive candidate for library synthesis and high-throughput screening programs aimed at discovering novel drug candidates.

The< strong>regulatory considerations for Ethyl 4-(2-amino-2-methylpropyl)piperidine-1-carboxylate are aligned with international standards for pharmaceutical intermediates. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure the quality and consistency of the product. Additionally, rigorous safety assessments are conducted to evaluate potential toxicity and environmental impact.

The< strong>future directions for research on Ethyl 4-(2-amino-2-methylpropyl)piperidine-1-carboxylate are promising. Ongoing studies aim to explore its efficacy in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. Furthermore, investigations into its interactions with other therapeutic targets may uncover new applications in areas such as oncology and immunology.

In conclusion, Ethyl 4-(2-amino-2-methylpropyl)piperidine-1-carboxylate (CAS No. 2229294-79-3) is a versatile and potent compound with significant pharmaceutical potential. Its unique structure and favorable pharmacological properties make it an invaluable asset in drug discovery efforts. As research continues to uncover new applications for this molecule, it is expected to play an increasingly important role in the development of next-generation therapeutics.